Cas no 113187-58-9 (4-Hexulosonic acid,2,6-anhydro-3-deoxy- (9CI))

• Product Name: 4-Hexulosonic acid,2,6-anhydro-3-deoxy- (9CI)
• CAS No: 113187-58-9
• MF: C₆H₈O₅
• MW: 160.124722480774
• CID: 130077
• PubChem ID: 15885081
• Update Time: 2024-02-29

4-Hexulosonic acid,2,6-anhydro-3-deoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Hexulosonic acid,2,6-anhydro-3-deoxy- (9CI)
• 4-Hexulosonicacid,2,6-anhydro-3-deoxy-(9CI)

• Inchi： 1S/C6H8O5/c7-3-1-5(6(9)10)11-2-4(3)8/h4-5,8H,1-2H2,(H,9,10)
• InChI Key： XOGZWAUREAAHQS-UHFFFAOYSA-N
• SMILES： O1CC(O)C(=O)CC1C(O)=O

Computed Properties

• Exact Mass: 160.03717335g/mol
• Monoisotopic Mass: 160.03717335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 83.8Ų